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Compound of Interest

Compound Name: 3,4,5-Trichloropyridin-2-amine

Cat. No.: B1314572 Get Quote

Technical Guide: 3,4,5-Trichloropyridin-2-amine
For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4,5-Trichloropyridin-2-amine is a halogenated aminopyridine derivative. Compounds of this

class are of significant interest in medicinal chemistry and drug development due to their

prevalence in a wide array of biologically active molecules. The unique electronic properties

conferred by the pyridine ring, combined with the modulation of reactivity and lipophilicity by the

chlorine and amine substituents, make this scaffold a versatile building block for the synthesis

of novel therapeutic agents. This technical guide provides a summary of its molecular

properties, a representative synthesis protocol, and a visualization of its chemical structure.

Molecular Properties
The fundamental molecular characteristics of 3,4,5-Trichloropyridin-2-amine are summarized

in the table below. These data are essential for stoichiometric calculations in synthesis,

analytical characterization, and computational modeling.
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Property Value Source(s)

Molecular Formula C₅H₃Cl₃N₂ [1][2]

Molecular Weight 197.45 g/mol [1][2]

Appearance White to off-white solid [1]

CAS Number 55933-91-0 [2]

Molecular Structure Visualization
The two-dimensional chemical structure of 3,4,5-Trichloropyridin-2-amine is depicted below.

This visualization clarifies the atomic connectivity and the relative positions of the substituents

on the pyridine ring.

Molecular structure of 3,4,5-Trichloropyridin-2-amine.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 3,4,5-Trichloropyridin-2-
amine is not extensively documented in readily available literature, a representative synthesis

can be conceptualized based on established methods for the amination of polychlorinated

pyridines. The following protocol is a generalized procedure that would require optimization for

this specific substrate.

Representative Synthesis of 3,4,5-Trichloropyridin-2-amine from a Precursor

This protocol outlines a nucleophilic aromatic substitution (SNAr) reaction, a common method

for introducing amine functionalities to activated aromatic rings.

Workflow Diagram

Start Combine Precursor and Aminating Agent in Solvent Heat Reaction Mixture under Inert Atmosphere Aqueous Workup and Extraction Purification by Column Chromatography Characterization (NMR, MS, IR) End

Click to download full resolution via product page

Generalized experimental workflow for synthesis.
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Materials:

Pentachloropyridine or 2,3,4,5-tetrachloropyridine (precursor)

Ammonia source (e.g., aqueous ammonia, ammonia in an organic solvent)

Aprotic polar solvent (e.g., DMSO, DMF)

Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

Brine solution

Anhydrous sodium sulfate or magnesium sulfate

Silica gel for column chromatography

Eluent for chromatography (e.g., hexane/ethyl acetate mixture)

Procedure:

Reaction Setup: In a sealed reaction vessel equipped with a magnetic stirrer, dissolve the

chlorinated pyridine precursor in the chosen aprotic polar solvent.

Addition of Aminating Agent: Add an excess of the ammonia source to the reaction mixture.

Reaction Conditions: Heat the mixture to a temperature between 100-150 °C. The reaction

progress should be monitored by a suitable analytical technique such as Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Workup: Upon completion, cool the reaction mixture to room temperature. Pour the mixture

into water and extract with an organic solvent.

Extraction and Drying: Wash the combined organic layers with brine, dry over anhydrous

sulfate, and filter.

Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by

flash column chromatography on silica gel using an appropriate eluent system to isolate the

desired 3,4,5-Trichloropyridin-2-amine.
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Characterization: Confirm the identity and purity of the final product using spectroscopic

methods such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and

Infrared (IR) spectroscopy.

Applications in Drug Development
Aminopyridines are a privileged scaffold in medicinal chemistry.[3] The presence of multiple

chlorine atoms on the pyridine ring of 3,4,5-Trichloropyridin-2-amine offers several strategic

advantages in drug design:

Modulation of Physicochemical Properties: The chloro-substituents increase lipophilicity,

which can influence cell membrane permeability and interaction with hydrophobic pockets of

target proteins.[4]

Metabolic Stability: The presence of chlorine atoms can block sites of oxidative metabolism,

potentially increasing the half-life of a drug candidate.

Synthetic Handle: The remaining C-H bond and the amino group serve as points for further

functionalization to explore structure-activity relationships (SAR). The reactivity of the amino

group allows for the formation of amides, sulfonamides, and other derivatives, while the

pyridine nitrogen can be involved in hydrogen bonding with biological targets.[5]

This compound can be considered a valuable starting material for the synthesis of more

complex molecules with potential applications in various therapeutic areas, including but not

limited to oncology, infectious diseases, and neurodegenerative disorders. The specific

biological activities would be determined by the further modifications made to this core

structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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